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Compound of Interest

Compound Name: 4,6-Dibromo-2-methylpyridin-3-ol

Cat. No.: B060836

This technical guide provides a comprehensive overview of 4,6-Dibromo-2-methylpyridin-3-
ol, focusing on its chemical identifiers, physicochemical properties, a postulated synthesis
protocol, and an exploration of the biological activities of structurally related compounds. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Compound Identifiers and Properties

4,6-Dibromo-2-methylpyridin-3-ol is a halogenated pyridine derivative. Detailed identifiers
and physicochemical properties are summarized below, providing a foundational reference for
laboratory and research applications.
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Identifier/Property Value Source(s)
CAS Number 188923-75-3 [1][2]
Molecular Formula CeHsBraNO [1][2]
Molecular Weight 266.92 g/mol [11[2]
IUPAC Name 4I,6-dibromo-2-methy|pyridin-3- N/A

)

4,6-Dibromo-3-hydroxy-2-

Synonyms methylpyridine s

Physical Form Solid (predicted) N/A
InChl Key Not available N/A
SMILES Not available N/A

Experimental Protocols

While specific experimental literature for the synthesis of 4,6-Dibromo-2-methylpyridin-3-ol is
not readily available, a plausible synthetic route can be postulated based on established
pyridine chemistry and methodologies reported for analogous compounds. The following
protocol is a hypothetical procedure derived from the synthesis of related brominated
methylpyridines.

Postulated Synthesis of 4,6-Dibromo-2-methylpyridin-3-
ol

This protocol describes a potential two-step synthesis starting from 2-methylpyridin-3-ol. The
first step involves the bromination of the pyridine ring, followed by purification.

Step 1: Bromination of 2-methylpyridin-3-ol

o Preparation: In a three-necked, round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser, dissolve 2-methylpyridin-3-ol (1.0 eq) in a suitable
solvent such as glacial acetic acid.
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Bromine Addition: Cool the solution in an ice bath. Slowly add a solution of bromine (2.2 eq)
in glacial acetic acid dropwise via the dropping funnel, ensuring the temperature is
maintained below 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then heat to 60-70 °C for several hours. Monitor the reaction progress using
Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture and carefully pour it into a beaker
containing ice water. Neutralize the solution with a saturated sodium bicarbonate solution
until the effervescence ceases.

Extraction: Extract the aqueous layer multiple times with a suitable organic solvent, such as
ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel to yield 4,6-Dibromo-2-methylpyridin-3-ol.

Biological Activity and Potential Sighaling Pathways

There is a notable lack of publicly available information regarding the specific biological activity
of 4,6-Dibromo-2-methylpyridin-3-ol. However, the broader class of halogenated pyridin-3-ol
derivatives has been investigated for a variety of biological activities. Substituted pyridine
scaffolds are recognized as privileged structures in medicinal chemistry, often exhibiting a
range of pharmacological effects. The nature and position of substituents on the pyridine ring
are critical in determining the biological activity.

Biological Activities of Structurally Related Substituted
Pyridine Derivatives
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Reported Biological . o
Compound Class . Potential Application
Activity

o ) Anticancer (Leukemia, Colon
Pyridine-3-sulfonamides Oncology
Cancer, Melanoma)

Imidazo[4,5-b]pyridine Anticancer (Breast, Lung,
o ) Oncology
Derivatives Colon, Ovarian Cancer)

. o Anticancer (Breast
Pyrido[2,3-d]pyrimidines ) Oncology
Adenocarcinoma)

] ) o Antimicrobial (Antibacterial and ) )
Various Substituted Pyridines ] Infectious Diseases
Antifungal)

Note: The data presented is for general substituted pyridine derivatives and not for 4,6-

Dibromo-2-methylpyridin-3-ol itself.

Potential Signaling Pathways

While no specific signaling pathways have been elucidated for 4,6-Dibromo-2-methylpyridin-
3-ol, related substituted pyridines have been shown to modulate various cellular pathways. For
instance, some pyridine derivatives function as kinase inhibitors, interfering with signaling
cascades that are crucial for cell proliferation, survival, and angiogenesis. This suggests that
derivatives of this compound class could potentially target pathways such as the MAPK/ERK
pathway or the PI3K/Akt pathway, which are often dysregulated in cancer.

Visualizations
Postulated Synthesis Workflow
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Postulated Synthesis of 4,6-Dibromo-2-methylpyridin-3-ol
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Caption: Postulated workflow for the synthesis of 4,6-Dibromo-2-methylpyridin-3-ol.

General Kinase Inhibitor Signaling Pathway
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General Kinase Inhibitor Signaling Pathway
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Caption: Potential mechanism of action for substituted pyridines as kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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